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Compound of Interest

Compound Name: Leu-AMS

Cat. No.: B15611673

Application Note

Leu-AMS is a potent inhibitor of leucyl-tRNA synthetase (LRS) with an IC50 of 22.34 nM.[1][2]
[3][4][5] As a leucine analogue, it plays a critical role in research related to metabolic enzymes
and anti-infective pathways.[1][6] Proper solubilization and storage of Leu-AMS are paramount
to ensure its stability and efficacy in experimental settings. This guide provides detailed
protocols for researchers, scientists, and drug development professionals to effectively handle
and store Leu-AMS.

Chemical Properties of Leu-AMS

Property Value

Molecular Formula C16H25N707S[1][6]

Molecular Weight 459.48 g/mol [1][6]

Appearance White to off-white solid[2]

Primary Target Leucyl-tRNA Synthetase (LRS)[1][2][31[4][5][6]

Solubility Data

Leu-AMS exhibits good solubility in dimethyl sulfoxide (DMSO). For optimal results, it is
recommended to use fresh, anhydrous DMSO to avoid hygroscopic effects that can impact
solubility.[2]
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Solvent Concentration

DMSO > 49.17 mg/mL (107.01 mM)[1][4][5]

Note: The "=" symbol indicates that the saturation point may be higher.[1]

Recommended Storage Conditions

Proper storage is crucial to maintain the integrity of Leu-AMS. Recommendations for both the
powdered form and stock solutions are outlined below. It is highly advised to aliquot stock
solutions to prevent degradation from repeated freeze-thaw cycles.[7][8]

Form Storage Temperature Duration

Solid (Powder) -20°C 3 years[1][2][7]
4°C 2 years[7]

In Solvent (Stock Solution) -80°C 6 months[1][2][7][8]
-20°C 1 month[1][2][7][8]

Experimental Protocols
Preparation of a 10 mM Leu-AMS Stock Solution in
DMSO

This protocol details the steps to prepare a 10 mM stock solution of Leu-AMS.

Materials:

Leu-AMS powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Vortex mixer
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e Sonicator (optional)
o Calibrated pipettes
Procedure:

o Equilibration: Allow the vial of Leu-AMS powder to warm to room temperature before
opening to prevent condensation.

» Weighing: Accurately weigh the desired amount of Leu-AMS powder. For example, to
prepare 1 mL of a 10 mM stock solution, you will need 4.59 mg of Leu-AMS (Molecular
Weight: 459.48 g/mol ).

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
Leu-AMS powder. For 1 mL of a 10 mM solution, add 1 mL of DMSO.

o Dissolution:
o Vortex the solution for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, brief sonication (e.g., 5-10 minutes in a water bath
sonicator) can be applied.[9][10]

 Aliquotting: Once the Leu-AMS is completely dissolved, dispense the stock solution into
smaller, single-use aliquots in sterile microcentrifuge tubes. This will minimize freeze-thaw
cycles.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1][2][7][8]

General Peptide Solubilization Guidelines

While Leu-AMS is readily soluble in DMSO, the following are general guidelines for solubilizing
peptides that can be adapted if necessary.

« Initial Assessment: Always test the solubility of a small amount of the peptide before
dissolving the entire sample.[9][10]
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e Aqueous Solutions: For charged peptides, initially attempt to dissolve them in sterile,
deionized water.[9][11][12]

e pH Adjustment:

o For acidic peptides (net negative charge), if insoluble in water, a small amount of a basic
solution like 10% ammonium hydroxide can be added.[9]

o For basic peptides (net positive charge), if insoluble in water, a small amount of an acidic
solution like 10% acetic acid can be used.[9][12]

¢ Organic Solvents: For hydrophobic peptides, organic solvents such as DMSO, DMF, or
acetonitrile are recommended.[9] Start with a small volume of the organic solvent to dissolve
the peptide, and then slowly add the aqueous buffer to the desired concentration.

e Enhancing Dissolution: Sonication and gentle warming (<40°C) can aid in the dissolution of
peptides.[9][13]
Diagrams

Experimental Workflow for Leu-AMS Solubilization and
Storage
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Caption: Workflow for preparing and storing Leu-AMS stock solutions.
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Caption: Leu-AMS inhibits the catalytic activity of LRS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Guide to the Solubilization and
Storage of Leu-AMS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611673#a-guide-to-solubilizing-and-storing-leu-
ams]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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